![molecular formula C21H19F2N3O3 B2967124 N-(2,5-difluorophenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide CAS No. 946321-86-4](/img/structure/B2967124.png)
N-(2,5-difluorophenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,5-difluorophenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide is a useful research compound. Its molecular formula is C21H19F2N3O3 and its molecular weight is 399.398. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Heterocyclic Compounds with Biological Activity : Research involving the synthesis of similar heterocyclic compounds shows potential for antimicrobial and antifungal activities. These compounds are synthesized through reactions involving derivatives of butanoic acid and demonstrate promising biological activities (Sayed et al., 2003).
Lipoxygenase Inhibitors : Compounds structurally similar to "N-(2,5-difluorophenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide" have been synthesized and shown to inhibit lipoxygenase enzyme, indicating potential anti-inflammatory properties (Aziz‐ur‐Rehman et al., 2016).
Anticancer and Antimicrobial Activities : A related compound, N-[(4-methoxyphenyl)]-4-oxo-4-[oxy]butanamide, demonstrated significant in vitro biological activities, including antimicrobial and anticancer effects. It showed good activity against lung carcinoma and Leishmania major, with minimal effects on normal cells (Sirajuddin et al., 2015).
Antinociceptive Activity : Derivatives of pyridazinone, structurally related to the compound , have been synthesized and evaluated for antinociceptive (pain-relieving) activity. Some of these compounds showed higher potency than aspirin in animal models (Doğruer et al., 2000).
Antimitotic Agents : Studies on related compounds have shown activity as antimitotic agents, which are crucial in cancer treatment. These agents can interfere with cell division, highlighting their potential use in cancer therapy (Temple & Rener, 1992).
Antioxidant Properties : Certain derivatives have shown effective antioxidant properties. These properties are significant in combating oxidative stress, which is linked to various diseases including cancer and neurodegenerative disorders (Çetinkaya et al., 2012).
Specific Applications in Medical Research
Anticancer and Antiangiogenic Agents : Certain pyridazinone derivatives have been identified as potential anticancer and antiangiogenic agents. These compounds were effective against various cancer cell lines and inhibited proangiogenic cytokines involved in tumor progression (Kamble et al., 2015).
Gastric Acid Antisecretory Activity : Compounds with structural similarity have been shown to possess gastric acid antisecretory activity, indicating potential use in treating conditions like ulcers (Ueda et al., 1991).
Antioxidant and Anticancer Activity : Novel derivatives of similar compounds have displayed significant antioxidant and anticancer activities against various cancer cell lines, highlighting their therapeutic potential (Tumosienė et al., 2020).
Properties
IUPAC Name |
N-(2,5-difluorophenyl)-4-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19F2N3O3/c1-29-16-7-4-14(5-8-16)18-10-11-21(28)26(25-18)12-2-3-20(27)24-19-13-15(22)6-9-17(19)23/h4-11,13H,2-3,12H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCZWAKJBLWXKLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)NC3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19F2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.